molecular formula C10H11Cl2FN2 B6225266 1-(6-fluoroquinolin-2-yl)methanamine dihydrochloride CAS No. 2768326-83-4

1-(6-fluoroquinolin-2-yl)methanamine dihydrochloride

Cat. No.: B6225266
CAS No.: 2768326-83-4
M. Wt: 249.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(6-Fluoroquinolin-2-yl)methanamine dihydrochloride is a chemical compound that belongs to the class of fluorinated quinolines. The quinoline ring system is a significant structure in medicinal chemistry due to its presence in various biologically active compounds. The incorporation of a fluorine atom into the quinoline ring enhances the biological activity of the compound, making it a valuable entity in pharmaceutical research .

Chemical Reactions Analysis

1-(6-Fluoroquinolin-2-yl)methanamine dihydrochloride undergoes various chemical reactions, including:

Common reagents and conditions used in these reactions include organic solvents like ethanol or methanol, catalysts such as palladium on carbon, and reaction temperatures ranging from room temperature to reflux conditions. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

1-(6-Fluoroquinolin-2-yl)methanamine dihydrochloride has several applications in scientific research:

Mechanism of Action

The mechanism of action of 1-(6-fluoroquinolin-2-yl)methanamine dihydrochloride involves its interaction with specific molecular targets. The fluorine atom enhances the compound’s ability to penetrate cell membranes and bind to target enzymes or receptors. This binding can inhibit the activity of bacterial DNA-gyrase, leading to the disruption of bacterial DNA replication and cell death . The compound’s effects on other molecular pathways are still under investigation.

Comparison with Similar Compounds

1-(6-Fluoroquinolin-2-yl)methanamine dihydrochloride can be compared with other fluorinated quinolines, such as:

The uniqueness of this compound lies in its specific substitution pattern and the resulting biological activities, which differ from those of other fluorinated quinolines .

Properties

CAS No.

2768326-83-4

Molecular Formula

C10H11Cl2FN2

Molecular Weight

249.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.